Cas no 1006493-85-1 (1-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1006493-85-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD06805234
• CID: 3059056
• PubChem ID: 19619900
• Update Time: 2025-04-21

1-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid
• 1-ISOBUTYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• EN300-92741
• GQB49385
• CS-0217914
• AS-48375
• BBL040292
• Z1198171396
• DB-190330
• SCHEMBL14108796
• MFCD06805234
• F30588
• 840-235-3
• 2-(2-methylpropyl)pyrazole-3-carboxylic acid
• 1006493-85-1
• 1-ISOBUTYL-1H-PYRAZOLE-5-CARBOXYLICACID
• AKOS000308839
• F8881-2326
• STK350120

• MDL： MFCD06805234
• Inchi： 1S/C8H12N2O2/c1-6(2)5-10-7(8(11)12)3-4-9-10/h3-4,6H,5H2,1-2H3,(H,11,12)
• InChI Key： XTWDDHNVKGTPLR-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NN1CC(C)C)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 316.5±15.0 °C at 760 mmHg
• Flash Point: 145.2±20.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives